![molecular formula C14H20N2O B2935280 5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine CAS No. 1367735-21-4](/img/structure/B2935280.png)
5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving 5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine would depend on the specific conditions under which the reactions are carried out, including temperature, pressure, and the presence of other chemicals . Without specific information about these conditions, it’s difficult to predict the exact reactions that might occur.Scientific Research Applications
Electrophilic Amination and Synthesis of Complex Molecules
One area of research involves the electrophilic amination of C-H-acidic compounds with derivatives related to 5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine, leading to the synthesis of complex spirocyclic and heterocyclic compounds. For instance, Andreae et al. (1992) demonstrated the electrophilic amination of C-H-acidic compounds, including malonic and cyanoacetic acid derivatives, with 1-oxa-2-azaspiro compounds, resulting in various diazaspirodecanones and their transformations into geminal diamino acid derivatives (Andreae, Schmitz, Wulf, & Schulz, 1992).
Synthesis for Peptide and Nucleotide Chemistry
Another significant application is in the synthesis of chiral heterospirocyclic compounds, which are valuable in peptide and nucleotide chemistry. Stamm et al. (2003) synthesized chiral heterospirocyclic 2H-azirin-3-amines, demonstrating their utility as synthons for producing tetrapeptides and dipeptides, showcasing the compound's role in peptide synthesis (Stamm, Linden, & Heimgartner, 2003).
Antiviral Activity
Research by Apaydın et al. (2019) on 1-thia-4-azaspiro[4.5]decan-3-one derivatives, structurally related to this compound, revealed their potential antiviral activity against human coronavirus, suggesting the compound's relevance in developing antiviral drugs (Apaydın, Cesur, Stevaert, Naesens, & Cesur, 2019).
Synthesis of Spirocyclic and Heterocyclic Compounds
The synthesis of spirocyclic and heterocyclic compounds is another significant application. Gurry et al. (2015) described a new synthesis pathway for 2-oxa-7-azaspiro[3.5]nonane, involving the conversion of spirocyclic oxetanes into benzimidazole derivatives, underscoring the versatility of these compounds in synthesizing novel chemical structures (Gurry, McArdle, & Aldabbagh, 2015).
Safety and Hazards
The safety and hazards associated with a compound depend on factors like its reactivity, toxicity, and potential for causing physical harm (for example, by being corrosive or flammable) . Without specific information about 5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine, it’s difficult to provide a detailed safety profile.
Future Directions
The future directions for research on a compound like 5-Benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine could include studies to better understand its properties, potential uses, and safety profile . This could involve laboratory experiments, computational modeling, and potentially even clinical trials if the compound is found to have medicinal properties.
Properties
IUPAC Name |
5-benzyl-2-oxa-5-azaspiro[3.5]nonan-8-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c15-13-6-7-16(14(8-13)10-17-11-14)9-12-4-2-1-3-5-12/h1-5,13H,6-11,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCVUPUKVQXRLAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2(CC1N)COC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.